Cas no 439096-14-7 (1-(3,4-dimethoxybenzyl)-5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1,3-dihydro-2H-imidazol-2-one)

• Product Name: 1-(3,4-dimethoxybenzyl)-5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1,3-dihydro-2H-imidazol-2-one
• CAS No: 439096-14-7
• MF: C₂₂H₂₆N₂O₅S
• MW: 430.517244815826
• CID: 5233342
• Update Time: 2026-03-08

1-(3,4-dimethoxybenzyl)-5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1,3-dihydro-2H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-DIMETHOXYBENZYL)-5-ETHYL-4-[1-(PHENYLSULFONYL)ETHYL]-1,3-DIHYDRO-2H-IMIDAZOL-2-ONE
• 4-[1-(benzenesulfonyl)ethyl]-1-[(3,4-dimethoxyphenyl)methyl]-5-ethyl-2,3-dihydro-1H-imidazol-2-one
• 2H-Imidazol-2-one, 1-[(3,4-dimethoxyphenyl)methyl]-5-ethyl-1,3-dihydro-4-[1-(phenylsulfonyl)ethyl]-
• 5-[1-(benzenesulfonyl)ethyl]-3-[(3,4-dimethoxyphenyl)methyl]-4-ethyl-1H-imidazol-2-one
• Oprea1_682043
• 1-(3,4-dimethoxybenzyl)-5-ethyl-4-[1-(phenylsulfonyl)ethyl]-1,3-dihydro-2H-imidazol-2-one

• Inchi： 1S/C22H26N2O5S/c1-5-18-21(15(2)30(26,27)17-9-7-6-8-10-17)23-22(25)24(18)14-16-11-12-19(28-3)20(13-16)29-4/h6-13,15H,5,14H2,1-4H3,(H,23,25)
• InChI Key： UIABGFQNDCLNOX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C(C)C1=C(CC)N(CC2C=CC(=C(C=2)OC)OC)C(N1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 739
• XLogP3: 2.7
• Topological Polar Surface Area: 93.3